Cas no 507266-70-8 (3-bromo-1-methoxynaphthalene)

• Product Name: 3-bromo-1-methoxynaphthalene
• CAS No: 507266-70-8
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• MDL: MFCD18410562
• CID: 4010942
• PubChem ID: 12969868
• Update Time: 2025-06-14

3-bromo-1-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 3-bromo-1-methoxy-
• 3-Bromo-1-methoxynaphthalene
• SY129740
• AC6256
• 507266-70-8
• MFCD18410562
• AKOS037630171
• SCHEMBL19208975
• 3-bromo-1-methoxynaphthalene

• MDL： MFCD18410562
• Inchi： 1S/C11H9BrO/c1-13-11-7-9(12)6-8-4-2-3-5-10(8)11/h2-7H,1H3
• InChI Key： ISXKRCHTNMTFGU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C2C=CC=CC2=C1)OC

Computed Properties

• Exact Mass: 235.98368g/mol
• Monoisotopic Mass: 235.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-bromo-1-methoxynaphthalene

Exploring the Properties and Applications of 3-Bromo-1-Methoxynaphthalene (CAS No. 507266-70-8)

3-Bromo-1-methoxynaphthalene (CAS No. 507266-70-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This naphthalene derivative, characterized by its bromine and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the development of complex molecules, particularly in the synthesis of heterocyclic compounds and fluorescent dyes.

One of the most frequently asked questions about 3-bromo-1-methoxynaphthalene is its role in drug discovery. Researchers are increasingly exploring its potential as a precursor for anticancer agents and anti-inflammatory drugs, owing to its ability to undergo selective cross-coupling reactions. The compound's electron-rich aromatic system allows for efficient modifications, making it a favorite among medicinal chemists. Additionally, its photophysical properties have sparked interest in the development of organic light-emitting diodes (OLEDs) and sensors.

In the context of green chemistry, 3-bromo-1-methoxynaphthalene has been studied for its compatibility with sustainable synthesis methods. Recent advancements in catalysis have enabled more efficient bromination and methoxylation processes, reducing waste and energy consumption. This aligns with the growing demand for eco-friendly chemical production, a topic highly relevant to today's environmentally conscious industries.

Another area of interest is the compound's application in agrochemical research. Its structural motifs are found in several pesticides and herbicides, where it contributes to enhanced bioavailability and target specificity. The naphthalene core of 3-bromo-1-methoxynaphthalene provides a stable framework for designing molecules with improved pest resistance and environmental persistence.

From a technical standpoint, the synthesis of 3-bromo-1-methoxynaphthalene typically involves the electrophilic aromatic substitution of naphthalene derivatives. The choice of brominating agents and methoxylation conditions can significantly impact the yield and purity of the final product. Recent studies have highlighted the use of microwave-assisted synthesis as a way to accelerate reaction times and improve efficiency, a technique that resonates with the broader trend of process intensification in chemical manufacturing.

The compound's spectroscopic properties are also a subject of research. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses reveal distinct patterns that aid in its identification and quality control. These analytical techniques are crucial for ensuring the consistency of 3-bromo-1-methoxynaphthalene in industrial applications, particularly in high-purity formulations required for electronic materials.

In summary, 3-bromo-1-methoxynaphthalene (CAS No. 507266-70-8) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug development, material science, and sustainable chemistry positions it as a key player in modern research. As industries continue to prioritize innovation and environmental responsibility, the demand for such specialized intermediates is expected to rise, further solidifying its importance in the chemical landscape.